(1R,2R,3R,6R,8S,11S,12S,13S,14R,15R,16S,17S)-2,3,11,12,15,16-Hexahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-en-4-one

• CAS No.: 21586-90-3
• Product Name: (1R,2R,3R,6R,8S,11S,12S,13S,14R,15R,16S,17S)-2,3,11,12,15,16-Hexahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-en-4-one
• Molecular Formula: C20H28O9
• Molecular Weight: 412.4 g/mol
• IUPAC Name: (1R,2R,3R,6R,8S,11S,12S,13S,14R,15R,16S,17S)-2,3,11,12,15,16-hexahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-en-4-one
• Standard InChI: InChI=1S/C20H28O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8-15,21-25,27H,5-6H2,1-3H3/t8-,9-,10+,11+,12+,13+,14-,15-,17-,18-,19+,20+/m0/s1
• Standard InChIKey: ZBXITHPYBBXZRG-QYUWQHSUSA-N
• Isomeric SMILES: CC1=C[C@@H]([C@H]([C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@@]([C@@]4([C@H](C(=O)O3)O)O)(OC5)C)O)O)C)O)O
• SMILES: CC1=CC(C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)C)O)O)C)O)O
• Canonical SMILES: CC1=CC(C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)C)O)O)C)O)O
• Appearance: Powder
• Description: Bruceine E is a quassinoid from seeds of Brucea javanica (L.) Merr, exhibiting hypoglycemia effect. Bruceine E exhibits blood glucose lowering effect in both nondiabetic mice and Streptozotocin (STZ)-induced diabetic rats at lower dose.
• Synonyms: Brucein E;20-Deoxybruceine F;2-O-Demethylbruceine M;13,20-Epoxy-1β,2α,11β,12α,14,15β-hexahydroxypicras-3-en-16-one
• PubChem Compound: 122785
• Last Modified: Nov 11 2021